Cas no 736913-58-9 (2-[methyl(pyridin-4-yl)amino]acetic acid)

• Product Name: 2-[methyl(pyridin-4-yl)amino]acetic acid
• CAS No: 736913-58-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09945492
• CID: 559771
• PubChem ID: 24706044
• Update Time: 2025-11-06

2-[methyl(pyridin-4-yl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-methyl-N-4-pyridinyl-
• Glycine, N-methyl-N-4-pyridinyl- (9CI)
• 2-[Methyl(pyridin-4-yl)amino]acetic acid
• N-Methyl-N-4-pyridinylglycine
• 2-(Methyl(pyridin-4-yl)amino)acetic acid
• DTXSID601307710
• AKOS000189749
• 2-(Methyl(pyridin-4-yl)amino)aceticacid
• CS-0455381
• EN300-81977
• Z317257814
• 736913-58-9
• SCHEMBL3905837
• carboxy-4-dimethyl amino pyridine
• N-methyl-N-(pyridin-4-yl)glycine
• 2-[methyl(pyridin-4-yl)amino]acetic acid

• MDL： MFCD09945492
• Inchi： 1S/C8H10N2O2/c1-10(6-8(11)12)7-2-4-9-5-3-7/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： NLRLIMZSJXISGQ-UHFFFAOYSA-N
• SMILES： OC(CN(C)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[methyl(pyridin-4-yl)amino]acetic acid

Comprehensive Overview of 2-[methyl(pyridin-4-yl)amino]acetic acid (CAS No. 736913-58-9): Properties, Applications, and Research Insights

2-[methyl(pyridin-4-yl)amino]acetic acid (CAS No. 736913-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its pyridine and acetic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-[methyl(pyridin-4-yl)amino]acetic acid uses" or "CAS 736913-58-9 suppliers," reflecting its growing relevance in drug discovery and material science.

The molecular structure of 2-[methyl(pyridin-4-yl)amino]acetic acid combines a methyl-substituted pyridine ring with a carboxylic acid functional group, enabling diverse chemical modifications. This adaptability makes it valuable for designing small-molecule inhibitors, ligands for metal coordination, and peptide mimetics. Recent studies highlight its potential in targeting enzyme-active sites, a hot topic in precision medicine and cancer therapeutics. Searches for "pyridine derivatives in drug design" or "amino acid analogs in medicinal chemistry" often lead to discussions about this compound.

From a synthetic perspective, CAS 736913-58-9 is typically prepared via N-alkylation of 4-aminopyridine followed by carboxylation. Its water solubility and moderate lipophilicity enhance its utility in formulation development, addressing common queries like "how to improve drug bioavailability." Analytical techniques such as HPLC and NMR are employed to verify its purity, a critical factor for laboratories seeking "high-purity chemical intermediates."

In the context of green chemistry, researchers explore eco-friendly synthesis routes for 2-[methyl(pyridin-4-yl)amino]acetic acid, aligning with trends in "sustainable pharmaceutical manufacturing." Its role in bioconjugation—linking biomolecules for diagnostics—also resonates with searches for "biocompatible linkers." Furthermore, computational studies (molecular docking) using this compound contribute to AI-driven drug discovery, a rapidly growing field.

Regulatory compliance for 736913-58-9 adheres to standard laboratory safety protocols, with no restrictions under major chemical control lists. This ensures its accessibility for academic and industrial R&D, particularly in regions with stringent chemical safety regulations. FAQs like "Is CAS 736913-58-9 hazardous?" are addressed by emphasizing its classification as a non-hazardous research chemical under normal conditions.

Future directions for 2-[methyl(pyridin-4-yl)amino]acetic acid include explorations in nanotechnology (e.g., drug-loaded nanoparticles) and biodegradable polymers, topics frequently searched alongside "advanced drug delivery systems." As patent filings and publications citing this compound increase, its commercial demand is expected to rise, particularly among suppliers catering to contract research organizations (CROs).